Cas no 923-01-3 (2-amino-3-cyanopropanoic acid)

2-amino-3-cyanopropanoic acid structure
Product name:2-amino-3-cyanopropanoic acid
2-amino-3-cyanopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Alanine, 3-cyano-
- 2-amino-3-cyanopropanoic acid
- 3-cyanoalanine
- 2-Amino-3-cyano-propionic acid
- US10227314, Compound 2-amino-3-cyanopropanoic acid
- EN300-1297298
- NGZ6PU7PK7
- NSC529055
- BCNA
- UNII-NGZ6PU7PK7
- beta-Cyanoalanine
- CHEBI:132546
- 3E8B5C62-B7AD-4B16-9B3D-3E2153F58601
- (1R,2S)-(+)-2-AMINOCYCLOHEX-3-ENECARBOXYLICACIDHYDROCHLORIDE
- cyanoalanine
- 923-01-3
- BXRLWGXPSRYJDZ-UHFFFAOYSA-N
- beta-Cyanolalanine
- NSC-529055
- cyano-l-alanine
- .beta.-Cyanoalanine
- BDBM367674
- SCHEMBL149791
- NSC 529055
- beta-cyanoalanin
- .beta.-Cyanolalanine
-
- Inchi: InChI=1S/C4H6N2O2/c5-2-1-3(6)4(7)8/h3H,1,6H2,(H,7,8)
- InChI Key: BXRLWGXPSRYJDZ-UHFFFAOYSA-N
- SMILES: C(C#N)C(C(=O)O)N
Computed Properties
- Exact Mass: 114.042927438g/mol
- Monoisotopic Mass: 114.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.1Ų
- XLogP3: -3.7
Experimental Properties
- Density: 1.3565 (rough estimate)
- Boiling Point: 213.59°C (rough estimate)
- Refractive Index: 1.4487 (estimate)
2-amino-3-cyanopropanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1297298-0.05g |
2-amino-3-cyanopropanoic acid |
923-01-3 | 0.05g |
$624.0 | 2023-06-06 | ||
Enamine | EN300-1297298-0.5g |
2-amino-3-cyanopropanoic acid |
923-01-3 | 0.5g |
$713.0 | 2023-06-06 | ||
Enamine | EN300-1297298-2.5g |
2-amino-3-cyanopropanoic acid |
923-01-3 | 2.5g |
$1454.0 | 2023-06-06 | ||
Enamine | EN300-1297298-100mg |
2-amino-3-cyanopropanoic acid |
923-01-3 | 100mg |
$490.0 | 2023-09-30 | ||
Enamine | EN300-1297298-250mg |
2-amino-3-cyanopropanoic acid |
923-01-3 | 250mg |
$513.0 | 2023-09-30 | ||
Enamine | EN300-1297298-10.0g |
2-amino-3-cyanopropanoic acid |
923-01-3 | 10g |
$3191.0 | 2023-06-06 | ||
Enamine | EN300-1297298-500mg |
2-amino-3-cyanopropanoic acid |
923-01-3 | 500mg |
$535.0 | 2023-09-30 | ||
Enamine | EN300-1297298-1000mg |
2-amino-3-cyanopropanoic acid |
923-01-3 | 1000mg |
$557.0 | 2023-09-30 | ||
Enamine | EN300-1297298-2500mg |
2-amino-3-cyanopropanoic acid |
923-01-3 | 2500mg |
$1089.0 | 2023-09-30 | ||
Enamine | EN300-1297298-50mg |
2-amino-3-cyanopropanoic acid |
923-01-3 | 50mg |
$468.0 | 2023-09-30 |
2-amino-3-cyanopropanoic acid Related Literature
-
J. B. Harborne Nat. Prod. Rep. 1986 3 323
-
Jinpeng Wan,Ruling Wang,Hanrui Bai,Yibo Wang,Jin Xu Environ. Sci.: Nano 2020 7 2968
-
Kenneth J. M. Beresford,Nicola J. Church,Douglas W. Young Org. Biomol. Chem. 2006 4 2888
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Dinesh Adhikary,Anna Kisiala,Ananya Sarkar,Urmila Basu,Habibur Rahman,Neil Emery,Nat N. V. Kav Mol. Omics 2022 18 991
-
Florian Baldeweg,Dirk Hoffmeister,Markus Nett Nat. Prod. Rep. 2019 36 307
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